Cas no 1474073-51-2 (isopropyl 5-bromopyrazine-2-carboxylate)

• Product Name: isopropyl 5-bromopyrazine-2-carboxylate
• CAS No: 1474073-51-2
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 2119040
• Update Time: 2023-11-19

isopropyl 5-bromopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 5-bromopyrazine-2-carboxylate
• BBJBPPMMSOBUJH-UHFFFAOYSA-N
• 2-Pyrazinecarboxylic acid, 5-bromo-, 1-methylethyl ester
• CID 119086806

• Inchi： 1S/C8H9BrN2O2/c1-5(2)13-8(12)6-3-11-7(9)4-10-6/h3-5H,1-2H3
• InChI Key： BBJBPPMMSOBUJH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)C(=O)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Boiling Point: 307.1±37.0 °C(Predicted)
• pka: -4.39±0.10(Predicted)